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Compound of Interest

Compound Name: Acid Yellow 79

Cat. No.: B1175317 Get Quote

An in-depth review of available scientific literature and technical resources reveals no

established protocols for the use of Acid Yellow 79 in the staining of biological tissues. This dye,

identified by CAS number 12220-70-1, is predominantly documented as an industrial colorant

with primary applications in the textile, leather, and paint industries.[1][2][3][4][5]

Industrial Applications
Acid Yellow 79, also known as Acid Yellow 4G or 4GL, is a disazo-based acid dye.[4] Its

principal use is in the dyeing of materials such as wool, polyamide fibers, and their blends.[1][5]

It is also utilized for coloring leather.[1][5] The dye is characterized by its yellow shade and is

noted for its light, perspiration, and seawater fastness.[3][4]

Lack of Biological Staining Data
A thorough search of scientific databases and chemical supplier information yielded no

evidence of Acid Yellow 79 being employed as a biological stain for tissues in research,

diagnostic, or drug development settings. The literature lacks any of the following:

Experimental Protocols: No standardized or published methods for applying Acid Yellow 79

to biological samples exist.

Quantitative Data: There is no available data on optimal concentrations, incubation times, or

signal-to-noise ratios in a biological context.
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Mechanism of Action: The molecular interactions between Acid Yellow 79 and cellular or

tissue components have not been described.

Signaling Pathway Involvement: There is no information linking this dye to any biological

signaling pathways.

Conclusion
The absence of any documented use of Acid Yellow 79 in biological staining applications

makes it impossible to provide the requested in-depth technical guide. The core requirements

for data presentation, experimental protocols, and visualizations of workflows or signaling

pathways cannot be fulfilled due to the complete lack of foundational information in the

scientific and technical literature. Researchers, scientists, and drug development professionals

seeking to stain biological tissues should consider well-established and validated biological

stains.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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